Cas no 886363-30-0 (2-Biphenyl-3',4'-difluoro-carboxylic Acid)

2-Biphenyl-3',4'-difluoro-carboxylic Acid Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylicacid, 3',4'-difluoro-
• 2-Biphenyl-3',4'-difluoro-carboxylic acid
• AS-41876
• 3',4'-Difluoro-[1,1'-biphenyl]-2-carboxylic acid
• CS-0171197
• MFCD03839976
• 2-Biphenyl-3',4'-difluorocarboxylic acid
• AKOS006122499
• 3',4'-Difluoro-[1,1'-biphenyl]-2-carboxylicacid
• 2-(3,4-DIFLUOROPHENYL)BENZOIC ACID
• 886363-30-0
• 3',4'-Difluoro[1,1'-biphenyl]-2-carboxylic acid
• 3',4'-difluoro-biphenyl-2-carboxylic acid
• DTXSID80654126
• 2-Biphenyl-3',4'-difluoro-carboxylicacid
• 3',4'-Difluoro-2-biphenylcarboxylic acid
• 2-biphenyl-3',4'-difluoro-carboxylic acid
• +Expand

• MDL： MFCD03839976
• InChIKey： SIWYNBHENGSUOZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H8F2O2/c14-11-6-5-8(7-12(11)15)9-3-1-2-4-10(9)13(16)17/h1-7H,(H,16,17)
• SMILES： C1=CC=C(C(=C1)C2=CC(=C(C=C2)F)F)C(=O)O

Computed Properties

• Exact Mass: 234.04923582g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 234.04923582g/mol
• Heavy Atom Count: 17
• Complexity: 283
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 343.8±27.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 161.7±23.7 °C
• Density: 1.3±0.1 g/cm3